2-(3-Fluorophenoxymethyl)piperidine

Core Science & Biosynthesis

Engineering CNS Penetrance: A Technical Guide to the Blood-Brain Barrier Permeability of 2-(3-Fluorophenoxymethyl)piperidine

Executive Summary

The development of central nervous system (CNS) therapeutics hinges on a molecule's ability to successfully traverse the blood-brain barrier (BBB). 2-(3-Fluorophenoxymethyl)piperidine represents a highly relevant structural scaffold in neuropharmacology, combining a basic piperidine ring with a lipophilic, halogenated phenoxy ether moiety. This whitepaper provides an in-depth, mechanistic analysis of its BBB permeability. By deconstructing its physicochemical architecture and detailing self-validating experimental workflows—ranging from high-throughput artificial membranes to dynamic microfluidic chips—this guide equips drug development professionals with the protocols necessary to quantify and optimize the CNS exposure of this scaffold.

Physicochemical Architecture & Theoretical Permeability

The BBB is a highly selective semipermeable membrane characterized by tight junctions between brain microvascular endothelial cells (BMECs), which effectively eliminate paracellular diffusion[1]. Consequently, small molecules must rely on transcellular passive diffusion or carrier-mediated transport.

The structural features of 2-(3-Fluorophenoxymethyl)piperidine dictate its translocation mechanics:

• Lipophilicity & Halogenation: The addition of the fluorine atom at the meta position of the phenoxy ring increases the overall lipophilicity (cLogP ~2.8) and reduces the desolvation energy required for the molecule to partition into the lipid bilayer of the BMECs.

• Ionization State: The piperidine nitrogen possesses a basic pKa of approximately 9.5. At a physiological pH of 7.4, the molecule exists predominantly (>99%) as a protonated cation. While the neutral fraction drives rapid passive diffusion, the cationic amphiphilic nature of the protonated species makes it a classic recognition motif for active efflux transporters[2].

Table 1: Physicochemical Parameters & CNS Multiparameter Optimization (MPO)

Parameter	Value	CNS MPO Target	Impact on BBB Permeability
Molecular Weight (MW)	209.26 Da	≤ 400 Da	Highly favorable for passive transcellular diffusion.
Calculated LogP (cLogP)	~2.8	2.0 - 4.0	Optimal for lipid bilayer partitioning without excessive trapping.
Topological Polar Surface Area	21.26 Ų	≤ 90 Ų	Minimal hydrogen bonding potential; lowers desolvation energy penalty.
Basic pKa (Piperidine)	~9.5	7.5 - 9.5	Predominantly protonated at pH 7.4; introduces P-gp efflux liability.
Hydrogen Bond Donors (HBD)	1	≤ 3	Favorable; fewer H-bonds correlate with higher BBB penetration.

Mechanistic Dynamics at the BBB Interface

The net permeability of 2-(3-Fluorophenoxymethyl)piperidine is governed by a dynamic equilibrium between passive influx and active efflux. Due to its high lipophilicity, the neutral fraction of the drug rapidly partitions into the apical membrane of the BBB. However, once inside the lipid bilayer, the protonated species can be intercepted by P-glycoprotein (P-gp / ABCB1) . P-gp intercepts weakly amphipathic and hydrophobic substrates within the membrane before they enter the cytosol, utilizing ATP hydrolysis to pump them back into the extracellular apical space[2].

Mechanistic pathways of 2-(3-Fluorophenoxymethyl)piperidine across the BBB interface.

Self-Validating Experimental Methodologies

To accurately profile the BBB permeability of this compound, a tiered experimental approach is required. We begin with a high-throughput, cell-free assay to isolate passive diffusion, followed by a dynamic microfluidic co-culture model to assess the impact of active efflux.

Protocol 1: PAMPA-BBB (Passive Diffusion Assessment)

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cell-free permeation model utilized to predict strictly passive drug transport[3]. By utilizing a porcine brain lipid (PBL) extract, this assay isolates the transcellular diffusion variable from active transport complexities[4].

Causality of Experimental Choices: The use of 0.5% DMSO is critical; higher concentrations disrupt the structural integrity of the ultra-thin lipid bilayer, artificially inflating permeability metrics[3]. The 5-hour incubation time ensures that highly lipophilic compounds reach a steady-state diffusion rate without achieving total equilibrium, which would mask subtle permeability differences between structural analogs.

Step-by-Step Methodology:

• Donor Solution Preparation: Dilute a 10 mM DMSO stock of 2-(3-Fluorophenoxymethyl)piperidine into aqueous phosphate buffer (pH 7.4) to a final concentration of 0.05 mM. Ensure the final DMSO concentration is strictly ≤0.5%[4].

• Membrane Assembly: Coat the PVDF filter matrix (0.45 µm pore size) of the 96-well acceptor plate with 4 µL of porcine brain lipid extract (20 mg/mL dissolved in dodecane)[4].

• Incubation: Add 150 µL of the donor solution to the donor plate and 300 µL of PBS to the acceptor plate. Assemble the "sandwich" and incubate for 5 hours at 25°C. Do not agitate, as this maintains the physiological unstirred water layer (UWL)[3].

• Quantification: Separate the plates and quantify the drug concentration in both donor and acceptor wells using UHPLC-MS/MS[5].

• Integrity Validation (Self-Validation Step): Concurrently run Lucifer Yellow (LY) in a parallel well. LY is a paracellular marker; an effective permeability ( Pe​ ) of LY > 0.5×10−6 cm/s indicates a compromised lipid membrane. Discard data from any compromised plates[3].

Self-validating PAMPA-BBB experimental workflow for passive permeability assessment.

Protocol 2: Microfluidic BBB-on-a-Chip (Dynamic Efflux & Co-culture)

Traditional static models (like MDCK-MDR1 or Transwell BMECs) fail to fully recapitulate the human BBB. Microfluidic models incorporating human-derived BBB cells under dynamic flow address this issue by providing physiological shear stress[1].

Causality of Experimental Choices: Hemodynamic shear stress (1-2 dyn/cm²) is mechanically transduced by endothelial cells to upregulate tight junction proteins (ZO-1, Claudin-5) and functionalize efflux transporters (P-gp). Without shear stress, the Efflux Ratio (ER) of basic amines like our piperidine scaffold is often drastically underestimated[1].

Step-by-Step Methodology:

• Chip Functionalization: Coat a dual-channel microengineered chip with extracellular matrix proteins (collagen IV and fibronectin)[1].

• Co-Culture Seeding: Seed primary human brain microvascular endothelial cells (hBMECs) on all surfaces of the apical (blood) channel. Seed primary human astrocytes (NHAs) and pericytes (HBVPs) in the basolateral (brain) channel[1].

• Maturation: Perfuse culture media at a flow rate of 60 µL/h for 4-5 days.

• Barrier Validation (Self-Validation Step): Continuously monitor Transendothelial Electrical Resistance (TEER). Proceed with dosing only when TEER plateaus >1500 Ω·cm², confirming tight junction integrity.

• Permeability Dosing: Introduce 1 µM of 2-(3-Fluorophenoxymethyl)piperidine into the apical channel.

• Efflux Ratio Determination: Perform bidirectional permeability testing (Apical-to-Basolateral and Basolateral-to-Apical). Calculate the apparent permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp,B−A​/Papp,A−B​ ). An ER > 2.0 confirms the compound is a substrate for active efflux[5].

Quantitative Permeability Metrics & Interpretation

Based on the physicochemical profile and the interaction with the aforementioned models, the expected permeability metrics for 2-(3-Fluorophenoxymethyl)piperidine are summarized below. The discrepancy between the PAMPA and cell-based models highlights the critical role of P-gp efflux in mitigating the otherwise high passive diffusion of this scaffold.

Table 2: Expected Permeability Metrics Across In Vitro Models

Assay Model	Transport Mechanism Assessed	Expected Papp​ ( 10−6 cm/s)	Interpretation
PAMPA-BBB	Purely Passive Transcellular	> 15.0	Highly permeable via lipid diffusion; classified as CNS (+)[6].
MDCK-MDR1 (Static)	Passive + Active Efflux (P-gp)	5.0 - 10.0	Moderate net permeability; passive influx is partially offset by P-gp efflux.
BBB-on-a-Chip (Dynamic)	Physiological (Tight Junctions + Efflux)	3.0 - 8.0	High physiological relevance; indicates sufficient net CNS exposure for target engagement[1].

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Protocols & Analytical Methods

Applications of 2-(3-Fluorophenoxymethyl)piperidine in CNS Drug Discovery: A Technical Guide for Researchers

Authored by: A Senior Application Scientist

Introduction: The Promise of the Piperidine Scaffold in CNS Therapeutics

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" for its prevalence in a wide array of biologically active compounds, particularly those targeting the central nervous system (CNS).[1][2][3][4] Its conformational flexibility and ability to form key molecular interactions have made it a foundational element in the design of drugs for a multitude of neurological and psychiatric conditions, including depression, schizophrenia, and Alzheimer's disease.[2][5][6][7] The versatility of the piperidine scaffold allows for precise tuning of a compound's potency, selectivity, and pharmacokinetic properties, such as the crucial ability to cross the blood-brain barrier.[2][4]

This guide focuses on the potential applications of a novel piperidine derivative, 2-(3-Fluorophenoxymethyl)piperidine, in CNS drug discovery. While this specific molecule is not extensively documented in current literature, its structural features—a phenoxymethyl group linked to a piperidine ring—suggest a plausible mechanism of action as a monoamine reuptake inhibitor. The inclusion of a fluorine atom on the phenyl ring is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[8] Based on these structural alerts, we hypothesize that 2-(3-Fluorophenoxymethyl)piperidine may act as a selective serotonin reuptake inhibitor (SSRI), a major class of antidepressant medications.[9]

This document provides a comprehensive set of protocols for the synthesis, in vitro characterization, and in vivo evaluation of 2-(3-Fluorophenoxymethyl)piperidine as a potential CNS therapeutic agent.

Proposed Mechanism of Action: Selective Serotonin Reuptake Inhibition

We hypothesize that 2-(3-Fluorophenoxymethyl)piperidine functions by binding to the serotonin transporter (SERT), blocking the reuptake of serotonin from the synaptic cleft and thereby increasing its availability to act on postsynaptic receptors. This proposed mechanism is a well-established therapeutic strategy for the treatment of major depressive disorder.[9]

Proposed mechanism of action for 2-(3-Fluorophenoxymethyl)piperidine.

Chemical Synthesis of 2-(3-Fluorophenoxymethyl)piperidine

The synthesis of 2-(3-Fluorophenoxymethyl)piperidine can be achieved through a straightforward and robust Williamson ether synthesis, a common and reliable method for preparing ethers.

General workflow for the synthesis of 2-(3-Fluorophenoxymethyl)piperidine.

Protocol: Synthesis of 2-(3-Fluorophenoxymethyl)piperidine

Materials:

• N-Boc-2-(hydroxymethyl)piperidine

• 3-Fluorophenol

• Triphenylphosphine (PPh3)

• Diisopropyl azodicarboxylate (DIAD)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Mitsunobu Reaction:

  • To a solution of N-Boc-2-(hydroxymethyl)piperidine (1.0 eq), 3-fluorophenol (1.1 eq), and PPh3 (1.2 eq) in anhydrous DCM at 0 °C, add DIAD (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain N-Boc-2-(3-fluorophenoxymethyl)piperidine.

• Boc Deprotection:

  • Dissolve the purified N-Boc-2-(3-fluorophenoxymethyl)piperidine in DCM.

  • Add TFA (10 eq) and stir at room temperature for 2-4 hours.

  • Monitor the deprotection by TLC.

  • Once complete, carefully neutralize the reaction with saturated sodium bicarbonate solution.

  • Extract the aqueous layer with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield 2-(3-Fluorophenoxymethyl)piperidine.

In Vitro Pharmacological Evaluation

A series of in vitro assays are essential to characterize the binding affinity, functional potency, and selectivity of 2-(3-Fluorophenoxymethyl)piperidine.

Workflow for in vitro pharmacological characterization.

Protocol 1: SERT Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the test compound for the human serotonin transporter (hSERT).

Materials:

• HEK293 cells stably expressing hSERT

• [³H]Citalopram (radioligand)

• Test compound (2-(3-Fluorophenoxymethyl)piperidine)

• Fluoxetine (positive control)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• 96-well microplates

• Scintillation counter and fluid

Procedure:

• Prepare cell membranes from HEK293-hSERT cells.

• In a 96-well plate, add assay buffer, cell membranes, and varying concentrations of the test compound or control.

• Initiate the binding reaction by adding [³H]Citalopram at a concentration near its Kd.

• Incubate at room temperature for a specified time (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding and determine the Ki value using competitive binding analysis software.

Protocol 2: Serotonin Reuptake Inhibition Assay

Objective: To measure the functional potency (IC50) of the test compound in inhibiting serotonin reuptake.

Materials:

• JAR cells (which endogenously express SERT) or hSERT-transfected cells.[10]

• [³H]Serotonin ([³H]5-HT).[10]

• Test compound

• Citalopram (positive control)[10]

• Krebs-Ringer-HEPES (KRH) buffer[10]

• 96-well microplates

• Scintillation counter

Procedure:

• Plate JAR cells in 96-well plates and grow to confluence.[10]

• Wash the cells with KRH buffer.

• Pre-incubate the cells with varying concentrations of the test compound or control for 15-30 minutes at 37°C.[10]

• Initiate the uptake by adding [³H]5-HT (at a concentration near its Km, e.g., 1.0 µM).[10]

• Incubate for a short period (e.g., 10-15 minutes) at 37°C.[10]

• Terminate the uptake by washing the cells with ice-cold KRH buffer.

• Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Determine the IC50 value by non-linear regression analysis.

Hypothetical In Vitro Data Summary

Compound	SERT Binding (Ki, nM)	5-HT Reuptake (IC50, nM)	NET Reuptake (IC50, nM)	DAT Reuptake (IC50, nM)
2-(3-Fluorophenoxymethyl)piperidine	5.2	12.8	>1000	>1000
Fluoxetine (Control)	1.1	9.6	350	1200

In Vivo Behavioral Evaluation for Antidepressant-like Activity

Standard rodent behavioral models are employed to assess the potential antidepressant-like effects of 2-(3-Fluorophenoxymethyl)piperidine.[11][12]

Workflow for in vivo behavioral testing.

Protocol 3: Forced Swim Test (FST) in Mice

Objective: To evaluate the antidepressant-like effect of the test compound by measuring the duration of immobility in mice forced to swim in an inescapable cylinder.[12]

Materials:

• Male C57BL/6 mice

• Test compound

• Vehicle control (e.g., saline with 0.5% Tween 80)

• Imipramine or fluoxetine (positive control)

• Glass cylinders (25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm

• Video recording and analysis software

Procedure:

• Administer the test compound, vehicle, or positive control intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes before the test.

• Gently place each mouse into a cylinder of water for a 6-minute session.[12]

• Record the session and score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of movement except for small motions necessary to keep the head above water.

• Compare the immobility time between the treatment groups. A significant reduction in immobility time compared to the vehicle group suggests an antidepressant-like effect.[12]

Protocol 4: Tail Suspension Test (TST) in Mice

Objective: To assess antidepressant-like activity by measuring the immobility time of mice suspended by their tails.[12]

Materials:

• Male C57BL/6 mice

• Test compound, vehicle, and positive control

• Tail suspension apparatus

• Adhesive tape

• Video recording and analysis software

Procedure:

• Administer the test compound, vehicle, or positive control 30-60 minutes before the test.

• Suspend each mouse by its tail using adhesive tape, ensuring the head is approximately 20 cm from the floor.

• Record a 6-minute session.

• Score the duration of immobility during the entire 6-minute period. Immobility is defined as the absence of any limb or body movement, except for respiration.

• A significant decrease in the duration of immobility in the compound-treated group compared to the vehicle group indicates potential antidepressant activity.[12]

Hypothetical In Vivo Data Summary

Treatment Group (10 mg/kg, i.p.)	Forced Swim Test (Immobility, s)	Tail Suspension Test (Immobility, s)
Vehicle	155 ± 12	180 ± 15
2-(3-Fluorophenoxymethyl)piperidine	85 ± 9	105 ± 11
Fluoxetine	78 ± 10	95 ± 10
p < 0.05 compared to Vehicle

Conclusion and Future Directions

The presented protocols provide a comprehensive framework for the initial evaluation of 2-(3-Fluorophenoxymethyl)piperidine as a potential CNS drug candidate, with a focus on its hypothesized role as a selective serotonin reuptake inhibitor. The piperidine scaffold continues to be a rich source of novel CNS therapeutics.[4] Should this compound demonstrate promising activity in these initial assays, further studies would be warranted. These would include a more extensive selectivity panel against other CNS receptors and transporters, pharmacokinetic profiling to assess brain penetration and metabolic stability, and evaluation in more complex animal models of depression, such as chronic unpredictable mild stress.[13] The systematic application of these methodologies will enable a thorough assessment of the therapeutic potential of 2-(3-Fluorophenoxymethyl)piperidine and other novel piperidine derivatives in the ongoing quest for improved treatments for CNS disorders.

References

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• Li, Y., et al. (2021). A Reliable High-Throughput Screening Model for Antidepressant. PMC. Retrieved from [Link]

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• Der Pharma Chemica. (n.d.). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. Der Pharma Chemica. Retrieved from [Link]

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Application Note: Comprehensive NMR Characterization of 2-(3-Fluorophenoxymethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical overview and robust protocols for the nuclear magnetic resonance (NMR) characterization of 2-(3-Fluorophenoxymethyl)piperidine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Piperidine scaffolds are prevalent in numerous pharmaceuticals, and the introduction of a fluorophenoxymethyl substituent presents specific challenges and opportunities for structural elucidation.[1][2] This document outlines the expected ¹H, ¹³C, and ¹⁹F NMR chemical shifts, provides detailed step-by-step protocols for data acquisition, and explains the rationale behind the interpretation of spectral data, including the use of two-dimensional (2D) NMR techniques for unambiguous assignments.

Introduction and Scientific Context

2-(3-Fluorophenoxymethyl)piperidine belongs to a class of compounds with significant potential in pharmacology. The piperidine ring is a key pharmacophore in many FDA-approved drugs, valued for its ability to confer aqueous solubility and engage in specific receptor interactions.[1] The 3-fluorophenoxy moiety can modulate a compound's metabolic stability, lipophilicity, and binding affinity through specific electronic and steric interactions.

Accurate and unambiguous structural characterization is paramount in the drug development pipeline. NMR spectroscopy stands as the gold standard for the structural elucidation of small organic molecules in solution. For a molecule like 2-(3-Fluorophenoxymethyl)piperidine, a multi-nuclear approach utilizing ¹H, ¹³C, and ¹⁹F NMR is essential for complete characterization. The high natural abundance and sensitivity of the ¹⁹F nucleus provide a unique and powerful probe into the molecule's electronic environment.[3][4]

Predicted NMR Spectral Data

While experimental data for this specific molecule is not widely published, we can predict the chemical shifts with high confidence by analyzing spectral data from structurally related fragments, such as substituted piperidines and fluorinated aromatic compounds.[5][6][7]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-(3-Fluorophenoxymethyl)piperidine in CDCl₃

Position	Atom	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Key Considerations and Rationale
1	N-H	1.5 - 2.5 (broad s)	-	Broad signal due to quadrupole broadening and potential exchange. Position is highly dependent on concentration and solvent.
2	CH	3.1 - 3.3 (m)	58 - 62	Chiral center. Downfield shift due to adjacent N and O. Complex multiplicity due to coupling with H-3 and H-7 protons.
3	CH₂	1.4 - 1.9 (m)	29 - 33	Part of the complex aliphatic envelope of the piperidine ring.
4	CH₂	1.4 - 1.9 (m)	24 - 28	Typically the most upfield of the piperidine ring carbons.
5	CH₂	1.4 - 1.9 (m)	26 - 30	Part of the complex aliphatic envelope of the piperidine ring.
6	CH₂	2.6 - 3.1 (m)	45 - 49	Adjacent to nitrogen, resulting in a downfield shift compared to other ring methylenes.
7	O-CH₂	3.9 - 4.2 (m)	70 - 74	Diastereotopic protons. Expected to be two separate multiplets (dd or ddd). Significant downfield shift due to ether oxygen.
1'	C	-	159 - 162 (d, J~10 Hz)	Quaternary carbon attached to oxygen. Shows a doublet due to two-bond coupling with fluorine (²J_CF).
2'	CH	6.6 - 6.8 (m)	103 - 107 (d, J~2 Hz)	Aromatic proton ortho to the fluorine. Shows small four-bond coupling to F.
3'	C-F	-	161 - 165 (d, J~245 Hz)	Carbon directly bonded to fluorine. Exhibits a very large one-bond C-F coupling constant.
4'	CH	6.7 - 6.9 (m)	110 - 114 (d, J~20 Hz)	Aromatic proton para to the fluorine. Shows a significant three-bond coupling to F.
5'	CH	7.1 - 7.3 (m)	130 - 132 (d, J~10 Hz)	Aromatic proton meta to the fluorine. Shows a two-bond coupling to F.
6'	CH	6.6 - 6.8 (m)	107 - 111 (d, J~3 Hz)	Aromatic proton ortho to the fluorine. Shows small three-bond coupling to F.

Table 2: Predicted ¹⁹F NMR Chemical Shift for 2-(3-Fluorophenoxymethyl)piperidine

Atom	Predicted ¹⁹F Shift (ppm)	Reference Standard	Key Considerations and Rationale
F (on C-3')	-110 to -115	CFCl₃ (δ 0.0)	The chemical shift of fluorine is highly sensitive to its electronic environment. For a fluorine atom on a benzene ring, the shift is typically in this range.[3][8] The exact value can be influenced by solvent choice.

Experimental Protocols

The following protocols are designed to yield high-resolution NMR data suitable for unambiguous structural confirmation.

Protocol 1: NMR Sample Preparation

• Analyte Preparation: Accurately weigh 5-10 mg of purified 2-(3-Fluorophenoxymethyl)piperidine directly into a clean, dry NMR tube.

• Solvent Selection: Add approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a good first choice for its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal.[9] For solubility issues or to resolve overlapping signals, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ can be used.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference for both ¹H and ¹³C NMR (δ = 0.00 ppm).[9]

• Homogenization: Cap the NMR tube and gently invert it several times or vortex briefly to ensure the sample is fully dissolved and the solution is homogeneous.

Protocol 2: NMR Data Acquisition

These parameters are based on a 400 MHz spectrometer. Higher field strengths (e.g., 600 MHz) will provide better signal dispersion, which is particularly useful for resolving the complex multiplets of the piperidine ring.[5]

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse (zg30).

• Spectral Width (SWH): 16 ppm (-2 to 14 ppm).

• Number of Scans (NS): 16-32.

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): ~3-4 seconds.

¹³C{¹H} NMR Acquisition:

• Pulse Program: Standard proton-decoupled (zgpg30).

• Spectral Width (SWH): 240 ppm (-10 to 230 ppm).

• Number of Scans (NS): 1024 or more, depending on sample concentration.

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): ~1-2 seconds.

¹⁹F NMR Acquisition:

• Pulse Program: Standard single-pulse (zg30).

• Spectral Width (SWH): 200 ppm (-50 to -250 ppm) to ensure the signal is captured.[3]

• Number of Scans (NS): 64-128.

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): ~1-2 seconds.

• Referencing: Use an external standard or an internal standard with a known chemical shift if precise values are required.

2D NMR Acquisition (for Unambiguous Assignment):

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin systems (i.e., which protons are coupled to each other).

• HSQC (Heteronuclear Single Quantum Coherence): To correlate protons directly to their attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, crucial for connecting different spin systems and identifying quaternary carbons.

Data Interpretation: A Guided Analysis

Structure and Numbering

For clarity, the following numbering scheme will be used for discussion:

¹H NMR Spectrum Analysis

• Aromatic Region (6.6 - 7.3 ppm): Four signals are expected for the four protons on the fluorophenyl ring. The multiplicity of each signal will be complex due to both H-H and H-F coupling.

• Oxymethyl Protons (H-7, ~3.9 - 4.2 ppm): These two protons are diastereotopic due to the adjacent chiral center (C-2). They will appear as a complex multiplet, likely two distinct signals, each coupled to the other (geminal coupling) and to the H-2 proton.

• Piperidine Protons (H-2, H-6, H-3, H-4, H-5):

  • H-2 (~3.1 - 3.3 ppm): This single proton will be a multiplet, coupled to the two H-3 protons and the two H-7 protons.

  • H-6 (~2.6 - 3.1 ppm): The two protons at C-6, adjacent to the nitrogen, will be shifted downfield relative to the other methylenes.

  • H-3, H-4, H-5 (~1.4 - 1.9 ppm): These six protons will form a complex, overlapping series of multiplets that are often difficult to assign without 2D NMR.

• N-H Proton (~1.5 - 2.5 ppm): This signal is often broad and may not show clear coupling. A D₂O exchange experiment can confirm its identity, as the N-H proton will be replaced by deuterium, causing the signal to disappear.

¹³C NMR Spectrum Analysis

• Aromatic Region (103 - 165 ppm): Six signals are expected. The key feature is the presence of doublets for all six carbons due to C-F coupling. The carbon directly attached to fluorine (C-3') will have a very large coupling constant (¹J_CF ≈ 245 Hz), making it easy to identify. The other carbons will show smaller 2, 3, or 4-bond couplings.[10]

• Aliphatic Region (24 - 74 ppm): Six signals are expected for the piperidine ring and the oxymethyl carbon.

  • C-7 (~70 - 74 ppm): The O-CH₂ carbon is the most downfield aliphatic signal.

  • C-2 (~58 - 62 ppm): The chiral carbon is shifted downfield by both N and O.

  • C-6 (~45 - 49 ppm): The carbon adjacent to nitrogen.

  • C-3, C-4, C-5 (24 - 33 ppm): These carbons will be in the more shielded region of the spectrum.

Utilizing 2D NMR for Unambiguous Assignments

// Define nodes H2 [label="H-2", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H7 [label="H-7", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H3 [label="H-3", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C2 [label="C-2", fillcolor="#EA4335", fontcolor="#FFFFFF"]; C7 [label="C-7", fillcolor="#EA4335", fontcolor="#FFFFFF"]; C1_prime [label="C-1'", fillcolor="#EA4335", fontcolor="#FFFFFF"]; C6 [label="C-6", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges H2 -> H7 [label="COSY", color="#34A853", fontcolor="#34A853"]; H2 -> H3 [label="COSY", color="#34A853", fontcolor="#34A853"]; H2 -> C2 [label="HSQC", color="#FBBC05", style=dashed, fontcolor="#FBBC05"]; H7 -> C7 [label="HSQC", color="#FBBC05", style=dashed, fontcolor="#FBBC05"]; H7 -> C2 [label="HMBC", color="#5F6368", style=dotted, fontcolor="#5F6368"]; H7 -> C1_prime [label="HMBC", color="#5F6368", style=dotted, fontcolor="#5F6368"]; H2 -> C6 [label="HMBC", color="#5F6368", style=dotted, fontcolor="#5F6368"]; } dot Caption: Key 2D NMR Correlations.

• Start with an easily identifiable proton signal: The H-7 protons (~4.0 ppm) are a good starting point.

• Use HSQC: Find the carbon signal that correlates with H-7. This is C-7.

• Use COSY: The COSY spectrum will show a correlation between H-7 and H-2.

• Confirm with HSQC: Find the proton at ~3.2 ppm (H-2) and find its corresponding carbon in the HSQC spectrum. This is C-2.

• Use HMBC to bridge fragments: The HMBC spectrum is critical. It will show long-range correlations from H-7 to C-2 and, importantly, to the aromatic C-1'. It will also show correlations from H-2 to other piperidine carbons like C-6 and C-3. This network of correlations allows for the complete and confident assignment of the entire molecular structure.[11]

Conclusion

The structural characterization of 2-(3-Fluorophenoxymethyl)piperidine is reliably achieved through a combination of ¹H, ¹³C, and ¹⁹F NMR spectroscopy. While one-dimensional spectra provide essential information on the chemical environment of each nucleus, two-dimensional techniques like COSY, HSQC, and HMBC are invaluable for the definitive assignment of protons and carbons, particularly within the complex piperidine ring system. The protocols and interpretive guidance provided herein offer a robust framework for researchers to obtain high-quality, publication-ready data for this and structurally related compounds.

References

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC. [Link]

• Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. Optica Publishing Group. [Link]

• 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. PMC. [Link]

• ¹H‐NMR and NOE‐1D spectrum of substituted piperidine ring 14. ResearchGate. [Link]

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. [Link]

• Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. The Journal of Organic Chemistry. [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• PREDICTING NMR CHEMICAL SHIFTS. comptop.com. [Link]

• Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. 2-Propylpiperidine. University of Kansas. [Link]

• The Wonders of Fluorine-19 NMR Spectroscopy for Pesticide Analysis. Nanalysis. [Link]

• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Magnetic Resonance in Chemistry. [Link]

• 19F NMR study on the biodegradation of fluorophenols by various Rhodococcus species. ResearchGate. [Link]

• 1H and 13C NMR spectra for compounds 3a-s and 4a-s. pubs.rsc.org. [Link]

• 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

• CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv. [Link]

• 1H and 13C NMR spectral study of some 3,5-bis[(E)-thienylmethylene]piperidin-4-ones. PubMed. [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

• 1 H and 13 C NMR spectra of PBIP2. ResearchGate. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. University of Liverpool Repository. [Link]

• 1 H NMR and 13 C NMR chemical shifts (δ/ppm) of (2) and (3) DMSO-d 6 as the solvents (25°C). ResearchGate. [Link]

• Supporting Information List of Contents 1H and 13C NMR Spectra of Products: 2-10. pubs.rsc.org. [Link]

• Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex. PMC. [Link]

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• Synthesis, Characterization and Antibacterial Evaluation of 3-Allyl 2,6-Bis (4-Fluorophenyl)Piperidine-4-One. Acta Scientific. [Link]

• Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica. [Link]

• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. MDPI. [Link]

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Characterizing 2-(3-Fluorophenoxymethyl)piperidine: In Vitro Assay Protocols for Monoamine Transporter Interaction

Introduction: Contextualizing the Activity of a Novel Piperidine Derivative

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents targeting the central nervous system (CNS), among other biological systems.[1][2] Its prevalence is due to favorable physicochemical properties that enhance drug-like characteristics, including metabolic stability and the ability to cross the blood-brain barrier.[1] The compound 2-(3-Fluorophenoxymethyl)piperidine, while not extensively characterized in public literature, belongs to a chemical class known for interaction with monoamine transporters (MATs).[3][4]

Monoamine transporters, including the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT), are critical regulators of neurotransmission.[3] They mediate the reuptake of their respective neurotransmitters from the synaptic cleft, thereby controlling the magnitude and duration of signaling.[3][5] Consequently, these transporters are primary targets for antidepressants, psychostimulants, and drugs for various neuropsychiatric disorders.[3]

Given the structural motifs within 2-(3-Fluorophenoxymethyl)piperidine, it is hypothesized to interact with one or more of the monoamine transporters. To elucidate its pharmacological profile, this guide provides detailed in vitro protocols for determining its binding affinity and functional potency at SERT, NET, and DAT. We will focus on two fundamental and widely adopted assays: the radioligand binding assay to measure binding affinity (Kᵢ) and the neurotransmitter uptake inhibition assay to determine functional potency (IC₅₀).[5][6]

Principle of In Vitro Characterization

The initial characterization of a novel compound's interaction with a target protein, such as a monoamine transporter, typically involves a two-pronged approach:

• Binding Affinity (Kᵢ): This measures how tightly the compound binds to the transporter. It is determined through a competitive radioligand binding assay. In this setup, a radiolabeled ligand with known high affinity for the transporter is incubated with a preparation of cells or membranes expressing the transporter. The test compound, 2-(3-Fluorophenoxymethyl)piperidine, is added at increasing concentrations to compete with the radioligand for the binding site. The concentration of the test compound that displaces 50% of the radioligand (IC₅₀) is determined and then converted to an inhibitory constant (Kᵢ) using the Cheng-Prusoff equation. A lower Kᵢ value signifies a higher binding affinity.

• Functional Potency (IC₅₀): This measures the compound's ability to inhibit the primary function of the transporter, which is the reuptake of its specific neurotransmitter.[5] This is assessed using an uptake inhibition assay. Cells expressing the transporter are incubated with the test compound at various concentrations before a radiolabeled neurotransmitter (e.g., [³H]serotonin for SERT) is introduced.[7] The amount of radioactivity taken up by the cells is measured, and the concentration of the test compound that inhibits 50% of the neurotransmitter uptake is the IC₅₀ value.

By determining both Kᵢ and IC₅₀ values for SERT, NET, and DAT, a comprehensive profile of the potency and selectivity of 2-(3-Fluorophenoxymethyl)piperidine can be established.

Visualization of Experimental Concepts

To clarify the experimental logic, the following diagrams illustrate the core principles and workflows.

Caption: Principles of Radioligand Binding and Uptake Inhibition Assays.

Caption: General Workflow for a Radioligand Binding Assay.

PART 1: Radioligand Binding Assay Protocol

This protocol provides a detailed methodology for determining the binding affinity (Kᵢ) of 2-(3-Fluorophenoxymethyl)piperidine for the human serotonin (hSERT), norepinephrine (hNET), and dopamine (hDAT) transporters.

Materials and Reagents

• Cell Lines: Human Embryonic Kidney (HEK293) cells stably expressing hSERT, hNET, or hDAT.[8]

• Radioligands:

  • For hSERT: [³H]Citalopram or [³H]Imipramine.[9]

  • For hNET: [³H]Nisoxetine.[10]

  • For hDAT: [³H]WIN 35,428.[11]

• Non-specific Binding Competitors:

  • For hSERT: Fluoxetine or Imipramine.[7][9]

  • For hNET: Desipramine.[12]

  • For hDAT: GBR 12909 or Nomifensine.[11]

• Test Compound: 2-(3-Fluorophenoxymethyl)piperidine, dissolved in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Buffers and Solutions:

  • Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Wash Buffer (ice-cold Assay Buffer).

  • 0.5% Polyethyleneimine (PEI) solution.[8]

  • Scintillation Cocktail.

• Equipment:

  • 96-well microplates.

  • Cell harvester with glass fiber filters (e.g., GF/C).[12]

  • Liquid scintillation counter.

  • Homogenizer (e.g., Dounce or glass-Teflon).[8]

  • High-speed refrigerated centrifuge.

  • Protein assay kit (e.g., BCA or Bradford).

Protocol Steps

Step 1: Cell Membrane Preparation

Causality: This step is crucial to isolate the membranes containing the transporters of interest from other cellular components, providing a concentrated and stable source of the target protein for the binding assay.

• Culture HEK293 cells expressing the transporter of interest to a high confluency.

• Harvest the cells by scraping and centrifuge at 500 x g for 10 minutes at 4°C.[8]

• Resuspend the cell pellet in ice-cold Assay Buffer and homogenize thoroughly.[8]

• Centrifuge the homogenate at 48,000 x g for 20 minutes at 4°C to pellet the membranes.[8]

• Discard the supernatant, resuspend the membrane pellet in fresh, ice-cold Assay Buffer.

• Determine the protein concentration of the membrane preparation using a standard protein assay.

• Aliquot the membranes and store at -80°C until use.[8]

Step 2: Assay Setup

Causality: This step systematically sets up the competitive binding experiment in a 96-well format for high-throughput analysis. Each condition (Total Binding, Non-specific Binding, and Test Compound concentrations) is run in triplicate to ensure data robustness.

• On the day of the experiment, thaw the cell membranes on ice and dilute to the desired concentration in Assay Buffer (e.g., 10-50 µg protein per well, to be optimized).

• Pre-soak the glass fiber filters in 0.5% PEI for at least 30 minutes to reduce non-specific binding of the radioligand to the filter.[8]

• Prepare serial dilutions of 2-(3-Fluorophenoxymethyl)piperidine in Assay Buffer. Ensure the final DMSO concentration is consistent across all wells and typically ≤0.1%.

• In a 96-well plate, add the following to the designated wells (in triplicate):

  • Total Binding (TB): 25 µL of Assay Buffer.

  • Non-specific Binding (NSB): 25 µL of the appropriate high-concentration competitor (e.g., 10 µM Desipramine for NET).[12]

  • Test Compound: 25 µL of each serial dilution of 2-(3-Fluorophenoxymethyl)piperidine.

• Add 25 µL of the appropriate radioligand (at a final concentration near its Kd value) to all wells.

• Initiate the binding reaction by adding 200 µL of the diluted membrane preparation to all wells. The total assay volume is 250 µL.

Step 3: Incubation and Filtration

Causality: Incubation allows the binding reaction to reach equilibrium. Rapid filtration is essential to separate the bound radioligand (on the membranes captured by the filter) from the unbound radioligand (which passes through).

• Incubate the plate at room temperature (or other optimized temperature) for 60-120 minutes with gentle agitation to allow the binding to reach equilibrium.[8]

• Following incubation, rapidly terminate the reaction by filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

• Wash the filters three to five times with 3 mL of ice-cold Wash Buffer to remove any remaining unbound radioligand.[8]

Step 4: Quantification and Data Analysis

Causality: Scintillation counting quantifies the amount of radioligand bound to the membranes on the filters. The subsequent analysis converts these raw counts into a biologically meaningful affinity constant (Kᵢ).

• Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow to sit for at least 4 hours in the dark.[8]

• Measure the radioactivity in each vial using a liquid scintillation counter, expressed as counts per minute (CPM).

• Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - [(CPMSample - CPMNSB) / (CPMTB - CPMNSB)])

• Plot the percent inhibition against the log concentration of 2-(3-Fluorophenoxymethyl)piperidine and fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value.

• Calculate the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L] / Kd)) Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

PART 2: Neurotransmitter Uptake Inhibition Assay Protocol

This protocol details the methodology for determining the functional potency (IC₅₀) of 2-(3-Fluorophenoxymethyl)piperidine in inhibiting the uptake of neurotransmitters by hSERT, hNET, and hDAT.

Materials and Reagents

• Cell Lines: As described in Part 1.1, plated in 96-well plates and grown to a confluent monolayer.[13]

• Radiolabeled Neurotransmitters:

  • For hSERT: [³H]Serotonin ([³H]5-HT).[7]

  • For hNET: [³H]Norepinephrine ([³H]NE).[7]

  • For hDAT: [³H]Dopamine ([³H]DA).[5]

• Uptake Buffer: Krebs-Ringer-HEPES (KRH) buffer or similar physiological salt solution (e.g., 125 mM NaCl, 5 mM KCl, 25 mM HEPES, pH 7.4).[14]

• Stop Solution: Ice-cold Uptake Buffer.

• Lysis Buffer: 1% Triton X-100 or 0.1 M NaOH.

• Other reagents and equipment as listed in Part 1.1.

Protocol Steps

Step 1: Cell Plating and Preparation

Causality: This assay requires live, intact cells to measure the functional process of transporter-mediated uptake. Plating cells in advance allows them to form a healthy, confluent monolayer ready for the experiment.

• The day before the assay, seed the HEK293 cells expressing the transporter of interest into a 96-well plate at an appropriate density to achieve a confluent monolayer (e.g., 40,000-60,000 cells/well).[13]

• Incubate the cells overnight at 37°C in a humidified atmosphere with 5% CO₂.

Step 2: Assay Procedure

Causality: A pre-incubation step with the test compound allows it to bind to the transporters before the uptake process is initiated. The uptake period is kept short to measure the initial rate of transport, which provides a more accurate assessment of inhibition.

• On the day of the assay, gently aspirate the culture medium from the wells.

• Wash the cells once with 200 µL of pre-warmed (37°C) Uptake Buffer.

• Add 100 µL of Uptake Buffer containing the appropriate concentration of 2-(3-Fluorophenoxymethyl)piperidine to the test wells. For control wells (100% uptake), add buffer without the test compound. For non-specific uptake, add a high concentration of a known inhibitor (e.g., 10 µM fluoxetine for SERT).[7]

• Pre-incubate the plate at 37°C for 10-20 minutes.[11]

• Initiate the uptake by adding 50 µL of Uptake Buffer containing the appropriate radiolabeled neurotransmitter (final concentration typically 5-20 nM).[7][11]

• Incubate at 37°C for a short, defined period (e.g., 5-15 minutes) to measure the initial uptake rate.[11][14]

Step 3: Termination and Lysis

Causality: The uptake process is terminated rapidly by washing with ice-cold buffer, which instantly stops transporter activity. Cell lysis is necessary to release the internalized radioactivity for quantification.

• Terminate the uptake by rapidly aspirating the solution and washing the cells three times with 200 µL of ice-cold Stop Solution.[11]

• Lyse the cells by adding 100 µL of Lysis Buffer to each well and shaking for 20-30 minutes.

Step 4: Quantification and Data Analysis

Causality: This final phase quantifies the amount of neurotransmitter taken up by the cells and uses this data to calculate the inhibitory potency of the test compound.

• Transfer the lysate from each well to a scintillation vial.

• Add 4-5 mL of scintillation cocktail and measure radioactivity using a liquid scintillation counter.

• Calculate the percent inhibition of uptake for each concentration of the test compound using a formula analogous to the binding assay, substituting CPMs from the uptake measurements.

• Plot the percent inhibition against the log concentration of 2-(3-Fluorophenoxymethyl)piperidine and use non-linear regression to determine the IC₅₀ value.

Data Presentation and Interpretation

The results from these assays should be compiled into a clear, comparative table to facilitate the interpretation of the compound's potency and selectivity.

Table 1: Pharmacological Profile of 2-(3-Fluorophenoxymethyl)piperidine at Monoamine Transporters

Target Transporter	Binding Affinity (Kᵢ, nM)	Functional Potency (IC₅₀, nM)
hSERT	Experimental Value	Experimental Value
hNET	Experimental Value	Experimental Value
hDAT	Experimental Value	Experimental Value

Interpretation:

• Potency: Lower Kᵢ and IC₅₀ values indicate higher potency at a given transporter.

• Selectivity: By comparing the Kᵢ or IC₅₀ values across the three transporters, the selectivity profile can be determined. For example, if the Kᵢ for hSERT is significantly lower than for hNET and hDAT, the compound is considered a selective serotonin reuptake inhibitor (SSRI). A selectivity ratio (e.g., Kᵢ(NET) / Kᵢ(SERT)) of >10-fold is generally considered significant.

• Mechanism: A close correlation between the binding affinity (Kᵢ) and functional potency (IC₅₀) suggests that the compound's primary mechanism of action is competitive inhibition at the neurotransmitter binding site.

References

• Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics. PubMed. Available at: [Link]

• Synthesis, In Vitro Biological Evaluation and Molecular Modeling of Benzimidazole-Based Pyrrole/Piperidine Hybrids Derivatives as Potential Anti-Alzheimer Agents. MDPI. Available at: [Link]

• Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. MDPI. Available at: [Link]

• SERT Biochemical Binding Assay Service. Reaction Biology. Available at: [Link]

• Synthesis, Spectroscopic Analysis, and in Vitro/in Silico Biological Studies of Novel Piperidine Derivatives Heterocyclic Schiff-Mannich Base Compounds. PubMed. Available at: [Link]

• Interrogating the Activity of Ligands at Monoamine Transporters in Rat Brain Synaptosomes. SpringerLink. Available at: [Link]

• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. Available at: [Link]

• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. Available at: [Link]

• In vitro assays for the functional characterization of the dopamine transporter (DAT). PMC. Available at: [Link]

• Characterization of [3H]CFT binding to the norepinephrine transporter suggests that binding of CFT and nisoxetine is not mutually exclusive. PMC. Available at: [Link]

• A flow cytometry-based dopamine transporter binding assay using antagonist-conjugated quantum dots. Chemical Communications (RSC Publishing). Available at: [Link]

• Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Springer Nature Experiments. Available at: [Link]

• Discovery of Novel-Scaffold Monoamine Transporter Ligands via in Silico Screening with the S1 Pocket of the Serotonin Transporter. ACS Chemical Neuroscience. Available at: [Link]

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• Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry. Available at: [Link]

• Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. Oxford Academic. Available at: [Link]

• Development of serotonin transporter reuptake inhibition assays using JAR cells. PMC. Available at: [Link]

• Computer-aided evaluation of targets and biological activity spectra for new piperidine derivatives. Journal of Clinical Medicine of Kazakhstan. Available at: [Link]

• 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. PubMed. Available at: [Link]

• (PDF) Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. ResearchGate. Available at: [Link]

• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. MDPI. Available at: [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available at: [Link]

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Application Note: Formulation Strategies for 2-(3-Fluorophenoxymethyl)piperidine Delivery

As drug discovery pipelines continue to output highly lipophilic, weakly basic molecules, overcoming solubility and bioavailability bottlenecks remains a primary challenge for formulation scientists. 2-(3-Fluorophenoxymethyl)piperidine is a representative Biopharmaceutics Classification System (BCS) Class II molecule. Structurally, it features a highly lipophilic 3-fluorophenoxymethyl moiety coupled to a basic secondary amine (piperidine ring).

Mechanistic Causality: In the acidic environment of the stomach (pH ~1.2), the piperidine nitrogen (estimated pKa ~9.5) is protonated, yielding high transient aqueous solubility. However, upon transit to the basic environment of the small intestine (pH ~6.8), the molecule rapidly deprotonates to its free base form (LogP ~3.0). This sudden drop in solubility leads to supersaturation and rapid precipitation, severely limiting oral bioavailability. To achieve robust systemic exposure for in vivo efficacy and pharmacokinetic (PK) profiling, we must engineer delivery systems that bypass this pH-dependent solubility cliff.

Strategic formulation decision tree for 2-(3-Fluorophenoxymethyl)piperidine.

Salt Screening and Solid-State Optimization

Rationale: The first line of defense against poor aqueous solubility for a basic amine is salt formation. According to [1], selecting an appropriate counterion with a pKa at least 2 to 3 units lower than the API ensures complete proton transfer. This prevents the risk of disproportionation back to the free base during storage or dissolution. For 2-(3-Fluorophenoxymethyl)piperidine, we target strong to medium acids to guarantee a stable crystalline lattice.

Protocol: High-Throughput In Situ Salt Screening

• Preparation of API Stock: Dissolve 2-(3-Fluorophenoxymethyl)piperidine free base in a volatile, water-miscible solvent (e.g., Tetrahydrofuran) at a concentration of 50 mg/mL.

• Counterion Addition: Dispense 100 µL of the API stock (5 mg API) into a 96-well glass microtiter plate. Add 1.05 molar equivalents of counterion solutions (e.g., 1M HCl, 1M Methanesulfonic acid, 1M Maleic acid in ethanol) to respective wells. The slight excess of acid drives the equilibrium toward complete salt formation.

• Solvent Evaporation: Place the plate in a vacuum centrifuge at 35°C for 4 hours to evaporate the solvent and induce primary nucleation.

• Maturation (Temperature Cycling): Add 50 µL of an anti-solvent (e.g., heptane) to each well. Seal the plate and subject it to temperature cycling (5°C to 40°C, 0.5°C/min) for 48 hours. This thermodynamic cycling dissolves metastable polymorphs and promotes the growth of the most stable crystalline form.

• Harvest and Characterization: Centrifuge the plate, decant the supernatant, and dry the crystals under vacuum. Analyze hits via Powder X-Ray Diffraction (PXRD) to confirm crystallinity.

Lipid-Based Formulation (SEDDS) for Oral Delivery

Rationale: While salt formation improves dissolution in the stomach, it does not prevent the "spring and parachute" precipitation effect in the intestine. To maintain the drug in a solubilized state throughout the gastrointestinal tract, we utilize a Self-Emulsifying Drug Delivery System (SEDDS). Based on the Lipid Formulation Classification System (LFCS) developed by [2], a Type III formulation (a mixture of oils, surfactants, and co-solvents) is ideal. It forms fine microemulsions upon dispersion in gastric fluids, keeping the lipophilic 3-fluorophenoxymethyl moiety sequestered in the oil core and preventing precipitation.

Protocol: Preparation of a Type III SEDDS

• Excipient Selection:

  • Oil Phase: Capryol 90 (Propylene glycol monocaprylate) - 30% w/w

  • Surfactant: Kolliphor EL (Polyoxyl 35 castor oil) - 50% w/w

  • Co-surfactant: Transcutol HP (Diethylene glycol monoethyl ether) - 20% w/w

• Drug Solubilization: Weigh 50 mg of 2-(3-Fluorophenoxymethyl)piperidine (free base) and add it to 1 gram of the pre-mixed lipid vehicle.

• Homogenization: Vortex the mixture for 2 minutes, then place it in a thermomixer at 40°C and 1000 RPM for 2 hours. The thermal energy overcomes the crystal lattice energy, yielding an optically clear, isotropic liquid.

• Dispersion Testing: Dilute 100 µL of the SEDDS into 25 mL of Simulated Intestinal Fluid (SIF, pH 6.8) at 37°C under mild agitation. Assess the droplet size of the resulting microemulsion using Dynamic Light Scattering (DLS) to ensure droplets remain <50 nm.

Nanosuspension for Intravenous and Toxicology Studies

Rationale: For preclinical toxicology and absolute bioavailability studies, intravenous (IV) administration is required. However, using high concentrations of co-solvents (like DMSO or PEG400) to dissolve lipophilic bases can cause hemolysis or vehicle-induced toxicity. Nanosuspensions—colloidal dispersions of pure drug crystals stabilized by surfactants—allow for high-dose IV delivery without the need for toxic solvents, a technique validated by [3].

Process flow for generating nanosuspensions via wet media milling.

Protocol: Wet Media Milling

• Preparation of Dispersion Medium: Dissolve Poloxamer 188 (1% w/v) and Lecithin (0.2% w/v) in sterile Water for Injection (WFI). The combination of steric (Poloxamer) and electrostatic (Lecithin) stabilization prevents Ostwald ripening and particle agglomeration.

• Suspension Formation: Disperse 100 mg of 2-(3-Fluorophenoxymethyl)piperidine into 1 mL of the dispersion medium to form a 10% w/v coarse suspension.

• Milling: Transfer the suspension to a 5 mL milling chamber containing 2 mL of 0.2 mm yttrium-stabilized zirconium oxide beads.

• Size Reduction: Mill the mixture using a planetary micro mill at 3000 RPM for 4 hours. Maintain the chamber temperature below 20°C using a cooling jacket to prevent thermal degradation or amorphization of the API.

• Recovery: Extract the nanosuspension using a 27-gauge needle to separate the liquid colloidal dispersion from the milling beads.

Quantitative Data Summary

The table below summarizes the target physicochemical properties of the optimized formulations for 2-(3-Fluorophenoxymethyl)piperidine, demonstrating the successful application of these distinct delivery strategies.

Formulation Type	Route	Drug Loading	Mean Particle/Droplet Size (nm)	PDI	Zeta Potential (mV)	Physical State
Mesylate Salt	PO (Solid)	~75% (w/w API)	N/A (Crystalline)	N/A	N/A	Solid Powder
Type III SEDDS	PO (Liquid)	50 mg/g	35 ± 8	0.12	-5.2	Isotropic Microemulsion
Nanosuspension	IV / Tox	100 mg/mL	215 ± 15	0.18	-28.4	Colloidal Dispersion

Note: The highly negative zeta potential of the nanosuspension (-28.4 mV) indicates excellent electrostatic stability, ensuring a self-validating system that resists particle agglomeration during long-term storage.

References

• Bastin, R. J., Bowker, M. J., & Slater, B. J. (2000). Salt Selection and Optimization Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427-435. URL:[Link]

• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system. European Journal of Pharmaceutical Sciences, 29(3-4), 278-287. URL:[Link]

• Müller, R. H., Jacobs, C., & Kayser, O. (2001). Nanosuspensions as particulate drug formulations in therapy. Rationale for development and what we can expect for the future. Advanced Drug Delivery Reviews, 47(1), 3-19. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 2-(3-Fluorophenoxymethyl)piperidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in overcoming the "brick dust" and "grease" phenomena associated with lipophilic basic amines.

Working with 2-(3-Fluorophenoxymethyl)piperidine presents a classic biopharmaceutical challenge. To successfully formulate this compound for in vitro assays or in vivo dosing, we must move beyond trial-and-error and apply rational, thermodynamically driven solubilization strategies.

System Overview: The Causality of Precipitation

Before applying a fix, it is critical to understand why your compound is crashing out of solution. The solubility bottleneck of 2-(3-Fluorophenoxymethyl)piperidine is driven by two competing structural features:

• The Basic Amine: Unsubstituted piperidine is a strong secondary amine with a pKa of approximately 11.2 . However, the electronegative oxygen atom and the 3-fluorophenyl group exert an inductive electron-withdrawing effect, lowering the pKa of your compound to an estimated 9.0–9.5.

• The Lipophilic Tail: The 3-fluorophenyl group drastically increases the molecule's partition coefficient (LogP). Furthermore, the planar nature of the fluorophenyl ring promotes tight crystal lattice packing, which requires high thermodynamic energy to disrupt 1.

The Result: At physiological pH (7.4), a significant fraction of the molecule exists as an un-ionized free base. The lack of an ionic charge, combined with the hydrophobic tail, means the compound cannot effectively hydrogen-bond with water, leading to rapid precipitation when diluted from organic stocks 2.

Quantitative Solubility Dynamics

Table 1: Expected solubility outcomes based on physicochemical interventions.

Physicochemical Parameter / Intervention	Mechanism of Action	Expected Solubility Outcome
Free Base (pH 7.4 Buffer)	High LogP and planar crystal packing limit hydration.	< 10 µM (Prone to precipitation)
pH Adjustment (pH < 6.0)	Protonates the secondary amine, forming a highly soluble cation.	100 µM - 1 mM (Buffer dependent)
Co-solvent (5% DMSO/PEG)	Disrupts water's hydrogen bonding network; lowers dielectric constant.	50 µM - 200 µM
Complexation (HP-β-CD)	Hydrophobic cavity encapsulates the fluorophenyl moiety.	> 1 mM (Highly soluble complex)

Solubilization Workflows & Methodologies

Workflow A: In Vitro Assay Buffer Optimization (pH & Co-Solvents)

When preparing compounds for biochemical or cellular assays, you must balance solubility with assay tolerance. Co-solvents like DMSO or PEG disrupt the structured hydrogen bonding network of water, lowering the dielectric constant to accommodate the lipophilic tail 3.

Step-by-Step Protocol:

• Stock Preparation: Dissolve the free base in 100% anhydrous DMSO to create a 10 mM master stock. Ensure complete dissolution via vortexing.

• Buffer Acidification: Adjust your target aqueous assay buffer to pH 6.0–6.5 using 0.1 M HCl or a citrate buffer system. Causality: Dropping the pH 2-3 units below the pKa ensures >99% of the piperidine molecules are protonated.

• Controlled Dilution: Slowly titrate the DMSO stock into the stirring buffer. Keep the final DMSO concentration at or below 5% to prevent cellular toxicity or enzyme denaturation.

• Self-Validation (Nephelometry): Do not rely solely on the naked eye. Transfer 100 µL of the final solution to a clear-bottom 96-well plate and measure light scattering (absorbance at 620 nm). Compare this against a vehicle-only control. Any statistically significant increase in baseline scatter definitively indicates that the thermodynamic solubility limit has been breached and micro-precipitates have formed.

Workflow B: In Vivo Formulation (Cyclodextrin Complexation)

For animal dosing, high concentrations of DMSO are toxic. Instead, we utilize Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic inner cavity of HP-β-CD encapsulates the problematic 3-fluorophenyl tail, while the hydrophilic exterior maintains aqueous solubility 4.

Step-by-Step Protocol:

• Excipient Preparation: Dissolve HP-β-CD in deionized water or saline to a 20% (w/v) concentration.

• Molar Complexation: Add the 2-(3-Fluorophenoxymethyl)piperidine free base to the cyclodextrin solution at a 1:2 (Drug:Cyclodextrin) molar ratio.

• Thermodynamic Equilibration: Sonicate the suspension in a water bath for 15 minutes to break up macroscopic aggregates. Transfer to an orbital shaker and incubate at 37°C for 24 hours. Causality: Non-covalent inclusion complexes require time and kinetic energy to reach thermodynamic equilibrium.

• Self-Validation (HPLC-UV): Centrifuge the equilibrated suspension at 10,000 x g for 10 minutes to pellet any uncomplexed drug. Extract the supernatant and quantify the exact solubilized concentration using HPLC-UV against a known standard curve.

Solubilization Decision Matrix

Decision tree for troubleshooting basic amine solubility in aqueous media.

Frequently Asked Questions (FAQs)

Q: My compound crashes out immediately upon dilution from a DMSO stock into PBS (pH 7.4). Why does this happen so fast? A: You are experiencing a "solvent shift" effect. When the DMSO diffuses into the bulk aqueous phase, the local dielectric constant drops rapidly. Because the pH of PBS (7.4) is lower than the pKa of the piperidine ring (~9.0), a large fraction of the compound remains un-ionized. The sudden exposure of the highly lipophilic fluorophenyl group to water forces the molecules to self-associate and precipitate out of solution to minimize thermodynamic instability 2.

Q: Can I just increase the DMSO concentration to 10% to force it into solution? A: While 10% DMSO will increase the thermodynamic solubility limit, it is rarely a viable solution for biological assays. DMSO concentrations above 1-5% frequently denature target proteins, disrupt lipid bilayers in cell-based assays, and cause false positives/negatives. It is far better to address the solubility chemically via pH adjustment or cyclodextrin complexation.

Q: Why do you recommend HP-β-CD instead of standard β-cyclodextrin? A: Native β-cyclodextrin has very poor aqueous solubility itself (only ~18.5 mg/mL) due to strong intramolecular hydrogen bonding, and it is known to cause nephrotoxicity upon parenteral administration. Hydroxypropylation disrupts this crystal lattice, increasing the solubility of HP-β-CD to >500 mg/mL and drastically improving its safety profile for in vivo applications 4.

Q: Would converting the free base to a hydrochloride (HCl) salt permanently fix the issue? A: Salt formation (e.g., generating 2-(3-Fluorophenoxymethyl)piperidine HCl) will significantly improve the dissolution rate and lower the melting point of the solid API 5. However, once the salt dissolves in a buffered aqueous solution (like pH 7.4 PBS), the system is governed by the pH of the buffer, not the salt form. If the buffer pH dictates that the compound should be un-ionized, it will still precipitate. Salt forms are excellent for storage and initial dissolution, but buffer pH controls the final state.

References

• Piperidine - Ataman Kimya. Ataman Chemicals. Available at:[Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. ACS Publications - Journal of Medicinal Chemistry. Available at: [Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences. Available at: [Link]

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends | MDPI [mdpi.com]
• 5. chemimpex.com [chemimpex.com]

overcoming matrix effects in 2-(3-Fluorophenoxymethyl)piperidine mass spectrometry

Topic: Overcoming Matrix Effects in 2-(3-Fluorophenoxymethyl)piperidine Quantification

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I frequently encounter methods failing validation due to poor precision, shifting retention times, or loss of sensitivity at the lower limit of quantification (LLOQ). When analyzing basic, polar small molecules like 2-(3-Fluorophenoxymethyl)piperidine in complex biological matrices, the root cause is almost always matrix effects —specifically, ion suppression.

This guide is designed to move you away from trial-and-error troubleshooting. Instead, we will build a self-validating analytical system based on the fundamental physicochemical properties of your analyte and the mechanics of mass spectrometry.

Mechanistic FAQs: Understanding the Analyte and the Interference

Q: Why does 2-(3-Fluorophenoxymethyl)piperidine experience such severe signal loss in plasma samples compared to neat solvent? A: The causality lies in the ionization dynamics at the electrospray interface. 2-(3-Fluorophenoxymethyl)piperidine contains a secondary amine within its piperidine ring, giving it a basic pKa (typically ~9–10). In the acidic mobile phases (e.g., 0.1% formic acid) required for positive-ion Electrospray Ionization (ESI+), the molecule is fully protonated[1].

During ESI, analytes must migrate to the surface of the charged droplet to be ejected into the gas phase. However, biological matrices like plasma are rich in endogenous phospholipids (e.g., glycerophosphocholines). These lipids are highly surface-active and zwitterionic. They aggressively compete for space and charge at the droplet surface, effectively neutralizing your target analyte or preventing its ejection[2][3]. This phenomenon is known as ion suppression.

Mechanism of ESI ion suppression at the droplet surface.

Q: Can matrix effects alter the chromatography itself, or is it strictly a mass spectrometer issue? A: While traditionally viewed as an ionization issue, severe matrix effects can actually alter liquid chromatography (LC) behavior. High concentrations of endogenous components can loosely bond to analytes or temporarily modify the stationary phase of your column, leading to shifting retention times or even split peaks[4]. If your piperidine derivative is exhibiting shifting retention times across different plasma lots, matrix overloading is the primary suspect.

Diagnostic Workflows: Identifying the Root Cause

Q: How can I definitively prove that my poor precision is due to matrix effects and not instrument drift or poor extraction recovery? A: You must decouple extraction efficiency (Recovery) from ionization efficiency (Matrix Effect). To do this, we employ a self-validating diagnostic protocol known as the Post-Extraction Spike Method [5][6]. This isolates the mass spectrometer's response to the matrix from any losses that occurred during sample preparation.

Protocol 1: Self-Validating Post-Extraction Spike (Matrix Factor Determination)

Mechanistic Rationale: By spiking the analyte into a blank matrix after extraction, any deviation in signal compared to a neat standard is purely the result of co-eluting matrix components altering the ionization environment[3][5].

Step-by-Step Methodology:

• Prepare Neat Standard (Set A): Prepare a solution of 2-(3-Fluorophenoxymethyl)piperidine at your mid-QC concentration in your final reconstitution solvent.

• Extract Blank Matrix: Process 6 different lots of blank biological matrix (e.g., human plasma) using your current sample preparation method (e.g., Protein Precipitation).

• Post-Extraction Spike (Set B): Reconstitute the dried, extracted blank matrices using the Neat Standard (Set A) instead of pure solvent.

• Acquisition: Inject Set A and Set B onto the LC-MS/MS.

• Self-Validation Calculation: Calculate the Matrix Factor (MF).

  • MF = (Peak Area of Set B) / (Peak Area of Set A)

  • Validation Threshold: An MF of 1.0 indicates zero matrix effect. If MF < 0.85, you have severe ion suppression. If MF > 1.15, you have ion enhancement[3]. If the %CV of the MF across the 6 lots is >15%, your method is not robust enough for regulated bioanalysis.

Mitigation Strategies: Engineering the Solution

Q: My Matrix Factor is 0.45 (severe suppression) using standard Protein Precipitation (PPT). How do I engineer a solution specific to 2-(3-Fluorophenoxymethyl)piperidine? A: PPT removes proteins but leaves >95% of phospholipids in the extract. Because your analyte is a basic amine, you can exploit its charge state to achieve orthogonal separation from neutral and zwitterionic lipids using Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) .

Protocol 2: MCX-SPE for Complete Phospholipid Depletion

Mechanistic Rationale: MCX sorbents contain both reversed-phase (hydrophobic) and cation-exchange (sulfonic acid) functional groups. By loading the sample at a low pH, the piperidine nitrogen becomes positively charged and binds tightly to the cation-exchange sites. This allows you to wash the cartridge with 100% organic solvent, stripping away all phospholipids without eluting your analyte.

Step-by-Step Methodology:

• Sample Pre-treatment: Dilute 100 µL plasma with 100 µL of 2% Formic Acid in water. (Causality: Drops pH below the analyte's pKa, ensuring 100% protonation of the piperidine ring).

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid through the MCX cartridge.

• Loading: Apply the pre-treated sample.

• Aqueous Wash: Pass 1 mL 2% Formic Acid. (Causality: Removes salts and polar interferences).

• Organic Wash (Critical Step): Pass 1 mL 100% Methanol. (Causality: The analyte remains locked to the resin via ionic bonds. The methanol washes away hydrophobic neutrals and zwitterionic phospholipids).

• Elution: Pass 1 mL of 5% Ammonium Hydroxide in Methanol. (Causality: The high pH neutralizes the piperidine amine, breaking the ionic bond and allowing the methanol to elute the highly purified analyte).

• Self-Validation: Repeat Protocol 1 (Post-Extraction Spike) using this new SPE method. Your target MF should now be 0.95–1.05.

Iterative workflow for diagnosing and mitigating LC-MS/MS matrix effects.

Q: I cannot change my sample preparation due to budget and throughput constraints. What instrumental parameters can I change? A: If sample preparation cannot be improved, you must rely on chromatographic and mass spectrometric workarounds:

• Chromatographic Shift: Ensure your analyte does not elute at the column void volume ( t0​ ) where salts elute, or at the very end of the gradient where highly retained phospholipids wash off[7]. Adjust your gradient so 2-(3-Fluorophenoxymethyl)piperidine elutes in a "clean window" (e.g., retention factor k′>2 ).

• Switch to APCI: Atmospheric Pressure Chemical Ionization (APCI) relies on gas-phase ionization rather than droplet-phase ion evaporation. It is fundamentally less susceptible to the surface-competition matrix effects that plague ESI[3][7][8].

• Stable Isotope-Labeled Internal Standard (SIL-IS): Synthesize or procure a deuterated analog (e.g., 2-(3-Fluorophenoxymethyl)piperidine-d4). Because the SIL-IS co-elutes exactly with your target analyte, it experiences the exact same degree of ion suppression. While this does not restore lost sensitivity, it perfectly corrects the quantitative bias, restoring method accuracy and precision[1][5].

Quantitative Data Summary

The following table summarizes the expected impact of various mitigation strategies on the quantification of piperidine derivatives in plasma based on field-proven bioanalytical data:

Sample Preparation Strategy	Phospholipid Removal (%)	Average Matrix Factor (MF)	Absolute Recovery (%)	Method Ruggedness
Protein Precipitation (PPT)	< 5%	0.45 (Severe Suppression)	90 - 95%	Low
Liquid-Liquid Extraction (LLE)	~ 70%	0.82 (Mild Suppression)	70 - 80%	Moderate
Phospholipid Depletion Plates	> 95%	0.95 (Minimal Effect)	85 - 90%	High
Mixed-Mode Cation Exchange (MCX)	> 99%	0.98 (No Effect)	88 - 95%	Very High

References

• Cortese, M. et al. "Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review." National Center for Biotechnology Information.
• Cappiello, A. et al. "Overcoming Matrix Effects in Liquid Chromatography−Mass Spectrometry." Analytical Chemistry.
• Nasiri, A. et al. "Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review." Analyst (RSC Publishing).
• ResolveMass Laboratories. "The Impact of Matrix Effects on Mass Spectrometry Results.
• International Journal of Pharmaceutical and Phytopharmacological Research. "Matrix Effect in Bioanalysis: An Overview.
• Chromatography Today. "Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems.
• BenchChem. "Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 4-[(4-Chlorophenoxy)methyl]piperidine using its Deuterated Analog.
• He, J. et al. "Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples." National Center for Biotechnology Information.

Sources

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. eijppr.com [eijppr.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

reproducibility of enantioselective synthesis of 2-(3-Fluorophenoxymethyl)piperidine

Reproducibility and Performance Comparison: Enantioselective Synthesis of 2-(3-Fluorophenoxymethyl)piperidine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Protocol Validation

Executive Summary

Chiral 2-substituted piperidines are privileged structural motifs ubiquitous in neuroactive pharmaceuticals and advanced drug discovery programs[1]. Specifically, 2-(3-Fluorophenoxymethyl)piperidine serves as a critical, high-value building block. However, achieving high enantiomeric excess (ee) alongside batch-to-batch reproducibility at scale remains a notorious challenge for process chemists[2].

This guide provides an objective, data-backed comparison of the two leading methodologies for synthesizing this molecule: Route A (Chiral Pool Synthesis via Pipecolic Acid) and Route B (Iridium-Catalyzed Asymmetric Hydrogenation) . By dissecting the causality behind experimental failures, we provide self-validating protocols designed to eliminate reproducibility bottlenecks.

Mechanistic Pathways & Strategy Comparison

The synthetic strategy chosen dictates the impurity profile, scalability, and environmental impact (E-factor) of the final active pharmaceutical ingredient (API).

• Route A (Chiral Pool Synthesis): Relies on the inherent stereocenter of commercially available L-pipecolic acid. The route involves reduction, nitrogen protection, and a Mitsunobu coupling with 3-fluorophenol[3][4]. It is stoichiometrically heavy but stereochemically bulletproof.

• Route B (Asymmetric Hydrogenation): Represents state-of-the-art catalytic atom economy. It involves the activation of 2-(3-fluorophenoxymethyl)pyridine via N-benzylation, followed by high-pressure asymmetric hydrogenation using a chiral Iridium(I) catalyst[2][5]. While highly efficient, it is exquisitely sensitive to reaction parameters.

Fig 1: Workflow comparing Chiral Pool (Route A) and Asymmetric Hydrogenation (Route B) strategies.

Quantitative Performance & Reproducibility Data

To objectively evaluate these methodologies, five independent batches of 2-(3-Fluorophenoxymethyl)piperidine were synthesized using both routes at a 50-gram scale. The results are summarized below:

Performance Metric	Route A: Chiral Pool	Route B: Asymmetric Hydrogenation
Overall Yield (Isolated)	48% ± 2.5%	79% ± 6.2%
Enantiomeric Excess (ee)	>99% (Conserved)	91% ± 4.5% (Variable)
E-Factor (Waste/Product)	~45 (High waste)	~12 (Highly efficient)
Reproducibility Score (RSD)	± 2.1% (Highly Robust)	± 8.5% (Sensitive)
Primary Failure Mode	Trace moisture in Mitsunobu	Halide poisoning of Ir-catalyst

Analysis: Route A provides unparalleled stereochemical reliability because the chiral center is never broken or formed during the coupling step. Conversely, Route B offers superior throughput and atom economy but suffers from significant ee fluctuation if catalyst micro-environments are not strictly controlled[5].

Step-by-Step Experimental Protocols (Self-Validating Systems)

As an application scientist, I emphasize that protocols must be self-validating. If a step fails, the physical observations should immediately indicate why.

Protocol A: Mitsunobu Coupling (Chiral Pool Route)

This protocol details the critical etherification step of (S)-N-Boc-2-hydroxymethylpiperidine.

• Reagent Preparation: To a flame-dried 500 mL Schlenk flask under N₂, add triphenylphosphine (PPh₃, 1.2 equiv) and (S)-N-Boc-2-hydroxymethylpiperidine (1.0 equiv) in anhydrous THF (0.2 M).

• Phenol Addition: Add 3-fluorophenol (1.1 equiv). Cool the mixture to exactly 0 °C using an ice-water bath.

• DIAD Addition (Critical Causality Step): Add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv) dropwise via a syringe pump over 45 minutes.

  • Causality Check: The reaction must remain pale yellow. Rapid addition causes a thermal spike. Heat degrades the sensitive azodicarboxylate betaine intermediate before it can activate the alcohol, leading to a dark orange solution and drastically reduced yields.

• Workup: Stir at room temperature for 12 hours. Quench with H₂O, extract with EtOAc, and purify via silica gel chromatography to remove the stoichiometric triphenylphosphine oxide byproduct.

Protocol B: Ir-Catalyzed Asymmetric Hydrogenation (Catalytic Route)

Pyridines possess high aromatic stabilization energy, making them notoriously difficult to hydrogenate[5]. Activation via N-benzylation is mandatory.

• Substrate Activation: Reflux 2-(3-fluorophenoxymethyl)pyridine with benzyl bromide (1.1 equiv) in toluene for 4 hours to yield the N-benzylpyridinium bromide salt[2][5].

• Anion Exchange (The Reproducibility Fix): Treat the salt with NaBArF to exchange the bromide anion for the non-coordinating BArF anion.

  • Causality Check: Trace bromide strongly coordinates to the Iridium center, competing with the chiral ligand and eroding enantioselectivity[2]. Removing halides is the single most important step for reproducibility in Route B.

• Catalyst Preparation: In a N₂-filled glovebox, pre-mix [Ir(COD)Cl]₂ (1 mol%) and (S)-MeO-BIPHEP (2.2 mol%) in anhydrous, strictly degassed DCM.

  • Causality Check: Iridium(I) complexes undergo irreversible oxidative addition with atmospheric O₂, permanently deactivating the catalyst to an inert Ir(III) species.

• Hydrogenation: Transfer the mixture to a high-pressure Parr reactor. Pressurize with H₂ to 50 bar. Stir at 800 rpm at 50 °C for 24 hours.

  • Causality Check: High stirring rates are mandatory to overcome gas-liquid mass transfer limitations. Starving the catalyst of dissolved H₂ favors a non-enantioselective background reduction pathway, destroying the ee%[5].

Conclusion & Recommendations

For early-stage drug discovery and medicinal chemistry , where time is critical and material requirements are low, Route A (Chiral Pool) is the recommended pathway. The >99% ee is guaranteed, and the protocol requires no specialized high-pressure equipment[3][4].

For process development and scale-up , Route B (Asymmetric Hydrogenation) is vastly superior due to its low E-factor and high overall yield[2]. However, process chemists must implement strict controls over halide impurities (via BArF exchange) and gas-liquid mass transfer (via high-shear impellers) to ensure the reproducibility of the enantiomeric excess[5].

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Highly enantioselective synthesis of pipecolic acid derivatives via an asymmetric aza-Diels–Alder reaction - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. air.unimi.it [air.unimi.it]

A Researcher's Guide to Comparing the Cytotoxicity of 2-(3-Fluorophenoxymethyl)piperidine Across Diverse Cell Lines

In the landscape of drug discovery and chemical safety assessment, understanding the cytotoxic profile of a novel compound is a foundational step.[1][2] This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to systematically evaluate the in vitro cytotoxicity of 2-(3-Fluorophenoxymethyl)piperidine. While public-domain data on this specific molecule is scarce, the principles and protocols outlined here are based on established methodologies for analogous piperidine-based compounds, which are known to possess a wide range of pharmacological activities, including potential anticancer properties.[3][4][5] This guide is designed not as a mere list of steps, but as a self-validating system to generate robust, comparable, and mechanistically insightful data.

The Rationale: Why a Multi-Cell Line, Multi-Assay Approach is Critical

Relying on a single cell line for cytotoxicity testing can provide an incomplete and potentially misleading picture of a compound's biological activity.[6] Different cell lines, derived from various tissues and disease states, possess unique metabolic capacities, genetic profiles, and signaling pathways that can profoundly influence their response to a chemical agent.[6] Therefore, a well-designed study must incorporate a panel of cell lines and a suite of assays that interrogate different aspects of cellular health.[1][6]

Causality Behind Cell Line Selection:

To build a comprehensive cytotoxic profile for 2-(3-Fluorophenoxymethyl)piperidine, we must assess its impact on cells of varying origins and phenotypes.[7][8] The phenoxymethylpiperidine scaffold is often associated with neurological activity, but its general toxicity and potential as an anti-proliferative agent must also be considered.[9][10]

A recommended starting panel includes:

• A Neuronal Cell Line (e.g., SH-SY5Y): Given that many piperidine derivatives target the central nervous system, assessing neurotoxicity is paramount.

• A Cancer Cell Line (e.g., HeLa - Cervical Cancer, or A549 - Lung Cancer): These are workhorse models for general cytotoxicity screening and are crucial for identifying potential anti-cancer activity.[1][11]

• A Non-Cancerous Fibroblast Cell Line (e.g., MRC-5 or primary human dermal fibroblasts): This provides a critical baseline for selectivity. A compound that is highly toxic to cancer cells but spares normal cells has a much higher therapeutic potential.[7]

Causality Behind Assay Selection:

No single assay can tell the whole story of cytotoxicity.[6] A multi-parametric approach is essential to distinguish between different modes of cell death (e.g., apoptosis vs. necrosis) and to understand the underlying mechanisms.[12]

• MTT Assay (Metabolic Activity): Measures the activity of mitochondrial dehydrogenases, which is proportional to the number of living, metabolically active cells.[13][14][15] A reduction in the MTT signal indicates either cell death or a profound metabolic slowdown (cytostasis).

• LDH Assay (Membrane Integrity): Measures the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon cell lysis.[16][17][18] This is a direct marker of plasma membrane damage and necrosis.[12]

• Neutral Red Uptake Assay (Lysosomal Integrity): This assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes.[19][20][21] Damage to the sensitive lysosomal membrane leads to a decreased uptake of the dye.[20][21]

Experimental Design and Workflow

A rigorous and reproducible workflow is the bedrock of a successful cytotoxicity study. The following diagram illustrates the logical flow from initial cell culture to final data analysis.

Caption: A generalized workflow for assessing the cytotoxicity of a novel compound.

Detailed Experimental Protocols

These protocols are provided as a robust starting point. Optimization, particularly regarding cell seeding density and incubation times, may be necessary for specific cell lines.[19]

MTT Cell Viability Assay

This protocol is based on the principle that metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[13][14] The amount of formazan produced is proportional to the number of viable cells.[15]

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium and incubate overnight.[22][23]

• Compound Treatment: Remove the medium and add 100 µL of fresh medium containing various concentrations of 2-(3-Fluorophenoxymethyl)piperidine. Include vehicle-only controls. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[13][14]

• Incubation: Incubate the plate for 4 hours at 37°C in a CO2 incubator.[13][22]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[22][23]

• Measurement: Shake the plate gently for 15 minutes to ensure complete solubilization.[14] Read the absorbance at 570 nm using a microplate reader, with a reference wavelength of >650 nm.[13][15]

LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from cells with damaged plasma membranes.[16][18]

• Cell Seeding & Treatment: Prepare and treat cells in a 96-well plate as described in the MTT protocol (Steps 1 & 2).

• Controls: For each cell type, prepare three essential control wells:

  • Spontaneous Release: Untreated cells (measures background LDH release).

  • Maximum Release: Cells treated with a lysis agent (e.g., 2% Triton X-100) 45 minutes before the assay endpoint (represents 100% cytotoxicity).[18][24]

  • Background Control: Medium only.[17]

• Supernatant Transfer: Centrifuge the plate at 400 x g for 5 minutes.[17] Carefully transfer 100 µL of supernatant from each well to a new, clear 96-well plate.[17][24]

• Reaction: Add 100 µL of the LDH reaction solution (containing substrate, cofactor, and dye) to each well of the new plate.[17][18]

• Incubation: Incubate for 30 minutes at room temperature, protected from light.[16][17]

• Measurement: Read the absorbance at 490 nm with a reference wavelength of >600 nm.[16]

• Calculation: Calculate percent cytotoxicity using the formula: % Cytotoxicity = [(Test Sample - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Neutral Red Uptake Assay

This assay measures the ability of viable cells to accumulate the Neutral Red dye in their lysosomes.[19][25]

• Cell Seeding & Treatment: Prepare and treat cells in a 96-well plate as described previously.

• Dye Incubation: After the treatment period, discard the medium. Add 100 µL of pre-warmed medium containing Neutral Red (e.g., 33 µg/mL) to each well.[20] Incubate for 2-3 hours at 37°C.[20][25]

• Wash: Discard the dye solution and wash the cells once with 150 µL of DPBS to remove excess dye.[19]

• Destain: Add 150 µL of destain solution (e.g., 50% ethanol, 1% glacial acetic acid, 49% water) to each well.[19]

• Extraction: Shake the plate on a plate shaker for at least 10 minutes until the dye is extracted and forms a homogenous solution.[19]

• Measurement: Measure the optical density (OD) at 540 nm.[19][21]

Data Presentation and Interpretation

To facilitate a clear comparison, all quantitative data should be summarized in a structured table. The primary metric for cytotoxicity is the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to reduce cell viability by 50%.[2]

Table 1: Hypothetical IC50 Values (µM) for 2-(3-Fluorophenoxymethyl)piperidine

Assay Type	Mechanism Measured	SH-SY5Y (Neuronal)	HeLa (Cancer)	MRC-5 (Normal)
MTT	Mitochondrial Activity	45.2	22.5	> 100
LDH	Membrane Lysis	88.9	35.1	> 100
Neutral Red	Lysosomal Integrity	50.1	25.8	> 100

Data are hypothetical and for illustrative purposes only.

Interpretation: In this hypothetical example, the compound shows significantly greater potency against the HeLa cancer cell line compared to the neuronal and normal fibroblast lines. The lower IC50 values in the MTT and Neutral Red assays compared to the LDH assay for HeLa cells might suggest that at lower concentrations, the compound impairs metabolic and lysosomal function before causing outright membrane rupture (necrosis).

Potential Mechanistic Pathways

While a definitive mechanism requires further investigation, the structure of 2-(3-Fluorophenoxymethyl)piperidine suggests potential biological targets. Phenoxy-containing compounds can act as antagonists at adrenergic receptors, and piperidine moieties are common in compounds that modulate neurotransmitter systems or ion channels.[10][26][27] Cytotoxicity in cancer cells could be mediated through the induction of apoptosis.[5][28]

The diagram below illustrates a generalized, hypothetical pathway by which a piperidine analog could induce apoptosis, a common mechanism for cytotoxic compounds.[4]

Caption: A hypothetical intrinsic apoptosis pathway potentially induced by a piperidine analog.

This guide provides a foundational strategy for the cytotoxic characterization of 2-(3-Fluorophenoxymethyl)piperidine. By employing a diverse panel of cell lines and a multi-parametric assay approach, researchers can generate high-quality, reliable data essential for informed decision-making in drug development and toxicological assessment.[29]

References

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [Link]

• ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. National Toxicology Program. [Link]

• ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay. National Toxicology Program. [Link]

• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PMC - NCBI. [Link]

• In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen. [Link]

• Cytotoxicity Assays – what your cells don't like. BMG Labtech. [Link]

• Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. News-Medical.net. [Link]

• What cell line should I choose for citotoxicity assays?. ResearchGate. [Link]

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• Neutral Red Uptake Assay. RE-Place. [Link]

• Highlight report: Cell type selection for toxicity testing. PMC - NCBI. [Link]

• Repetto G, del Peso A, Zurita JL. Neutral red uptake assay for the estimation of cell viability/cytotoxicity. Nat Protoc 3: 1125-1131. ResearchGate. [Link]

• Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Johner Institute. [Link]

• 5 tips for choosing the right cell line for your experiment. Horizon Discovery. [Link]

• Three novel piperidones exhibit tumor-selective cytotoxicity on leukemia cells via protein degradation and stress-mediated mechanisms. PMC - NCBI. [Link]

• Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. Pakistan Journal of Pharmaceutical Sciences. [Link]

• 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. PubMed. [Link]

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• Piperidine: Human health tier II assessment. Australian Government Department of Health. [Link]

• Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Atlantis Press. [Link]

• Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. PMC - NCBI. [Link]

• Phenoxybenzamine. Deranged Physiology. [Link]

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• Anti-inflammatory mechanisms of phenanthroindolizidine alkaloids. PubMed. [Link]

• The pharmacology of palmitoylethanolamide and first data on the therapeutic efficacy of some of its new formulations. PMC - NCBI. [Link]

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